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Get Quote

Silver carbonate (Ag₂CO₃) is a photosensitive and thermally sensitive compound. The following table

summarizes its key properties relevant to experimental stability [1]:

Property Specification / Handling Guideline

Chemical Formula Ag₂CO₃

Appearance Yellow to green powder or chunks

Melting Point 218 °C

Density 6.077 g/cm³

Sensitivity Light sensitive

Storage Ambient temperatures

Key Stability Considerations & Experimental Insights

Based on the properties of silver carbonate and research on related silver compounds, here are the primary

factors to control for stability:

Light Exposure: Silver carbonate is light sensitive [1]. This can lead to photochemical
decomposition. The general principle for many silver compounds is to carry out reactions and store
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materials in the dark, such as in amber glassware or containers wrapped in aluminum foil [2].

Thermal Decomposition: Exercise caution around its melting point of 218°C, as decomposition may
occur [1].

Atmospheric Control: Research on silver nanoparticles shows that the presence of oxygen
accelerates oxidative processes. One strategy to enhance stability is to perform key synthesis or

reaction steps in deaerated solutions [3].

Experimental Protocol for Reference

The following protocol for synthesizing silver nanoparticles illustrates how stability controls for a light- and

oxygen-sensitive silver material can be implemented in a laboratory setting [2].
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Start Synthesis

Prepare aqueous solution
of AgNO₃ and stabilizing agent

Mix solutions in reactor

Carry out reduction reaction
in the dark

Stir for specified duration
( e.g., 168 hours)

Characterize product
( e.g., UV-Vis, TEM)

Stable Silver Nanoparticles

Control: Conduct in dark

Control: Use deaerated solutions

Click to download full resolution via product page

FAQs on Silver Carbonate

Q1: Why did my silver carbonate powder change color? A color change indicates likely decomposition

due to exposure to light or heat. Ensure the material is stored in a light-proof container at ambient
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temperatures [1].

Q2: How can I prevent the decomposition of silver carbonate in my reaction? The most effective

strategies are to exclude light by running the reaction in the dark and to control the atmosphere by using

deaerated solvents to minimize oxidative degradation [3] [1].

Q3: My synthesis yield is low. Could instability be a factor? Yes. The instability of silver carbonate or the

silver intermediates you are using can lead to side reactions and reduced yield. Implementing the stability

controls mentioned above should help improve consistency and yield [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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